harpin

• CAS No.: 147979-36-0
• Molecular Formula: C14H19Cl3N3Ta
• Synonyms: harpin

Description

Harpin is a heat-stable, glycine-rich protein encoded by the hrpN gene cluster in Gram-negative phytopathogenic bacteria, such as Erwinia amylovora , and is known to elicit the hypersensitive response (HR) in plants . As a potent biotic elicitor, its primary research value lies in its ability to activate broad-spectrum defense pathways in plants, making it an invaluable tool for studying systemic acquired resistance (SAR) . Studies have demonstrated that this compound induces disease resistance in model organisms like Arabidopsis thaliana through the salicylic acid (SA)-dependent and NIM1-mediated SAR pathway, leading to the expression of Pathogenesis-Related (PR) genes and providing protection against bacterial and oomycete pathogens . Beyond fundamental pathology research, this compound is widely applied in agricultural research to investigate its effects on plant growth promotion, enhanced root development, and increased tolerance to various abiotic stresses . Furthermore, recent biotechnological applications have harnessed this compound as an elicitor in plant cell and tissue culture systems. For instance, specific concentrations of this compound have been shown to significantly enhance the accumulation of valuable secondary metabolites—such as anthocyanins, phenolics, and flavonols—in grapevine callus cultures, highlighting its potential for the sustainable production of high-value bioactive compounds for the pharmaceutical, food, and cosmetic industries . This product is strictly labeled For Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary clinical applications.

Molecular and Structural Biology of Harpin

Genetic Basis and Genomic Context

Harpin genes are typically located within larger genetic regions known as hrp (hypersensitive response and pathogenicity) gene clusters. annualreviews.organnualreviews.org These clusters encode the structural components of the T3SS, regulatory proteins, and secreted proteins, including harpins and effector proteins. apsnet.organnualreviews.org The hrp gene clusters are often found within pathogenicity islands (PAIs) on bacterial chromosomes or, occasionally, on plasmids. annualreviews.organnualreviews.orgapsnet.org The genetic organization of hrp gene clusters shows similarities across different plant-pathogenic bacteria, although variations exist. annualreviews.orgapsnet.org For instance, the hrp gene clusters in Erwinia amylovora and Pantoea stewartii are remarkably similar in organization and sequence to that of Erwinia herbicola pv. gypsophilae, although the latter lacks the hrpW gene present in E. amylovora. apsnet.org

The hrpN gene was the first this compound-encoding gene to be characterized, identified in Erwinia amylovora. google.com The hrpN gene is typically located within the hrp gene cluster. google.comscialert.net For example, in E. amylovora, the hrpN gene is situated in the middle of the hrp cluster. google.com Sequencing of the hrpN gene from Erwinia (Pantoea) stewartii revealed an open reading frame encoding a protein rich in glycine (B1666218) and lacking cysteine residues, consistent with this compound characteristics. scialert.net A promoter sequence, known as the hrp box, is often found upstream of the hrpN open reading frame, indicating its regulation at the transcriptional level. scialert.net

Regulation of this compound Gene Expression

Expression of this compound genes is tightly controlled by Hrp regulatory proteins and is highly induced during infection of plants or in apoplast-mimicking media. apsnet.org This suggests that harpins play a crucial role during the interaction with plants. apsnet.org In Pseudomonas syringae and related bacteria, the transcriptional activation of hrp and other genes is controlled by Hrp regulatory proteins. annualreviews.org HrpL is known to activate Erwinia amylovorahrp gene transcription and is a member of the ECF subfamily of sigma factors. scialert.net In Xanthomonas, the T3SS is encoded by a chromosomal hrp cluster regulated by two master regulators, HrpG and HrpX, whose expression is significantly elevated in planta or in specific minimal media. researchgate.net this compound-induced plant responses also involve the modulation of plant gene expression, including genes related to nitric oxide generation, secondary metabolite production, and stress responses. researchgate.net The ethylene (B1197577) signaling pathway, involving regulators like EIN5 and EIN2 and the transcription factor MYB44, is implicated in coordinating this compound-induced plant growth and defense. oup.com MYB44 expression is induced by aphid infestations or by ethylene produced in this compound-treated plants. oup.com

Protein Architecture and Diversity

General Characteristics of this compound Proteins (e.g., glycine-rich, heat-stable, acidic)

Harpins share several common biochemical and biophysical characteristics. google.com They are generally acidic proteins with low theoretical isoelectric points, although exceptions exist. mdpi.complos.orgnih.govresearchgate.net A defining feature of harpins is their high glycine content, often exceeding 15% of the total amino acids, with glycine residues frequently clustered in specific regions. apsnet.orggoogle.complos.orgnih.govresearchgate.net Serine is also relatively abundant in harpins, making up approximately 10% of the total amino acids. apsnet.org Most harpins lack cysteine residues, which are typically involved in disulfide bond formation and contribute to protein tertiary structure. apsnet.orggoogle.complos.orgnih.gov The absence of cysteine residues is thought to contribute to their heat stability. apsnet.org Harpins are known to be heat-stable, retaining activity even after boiling. apsnet.orgapsnet.orggoogle.complos.orgnih.gov For instance, HpaXpm from Xanthomonas phaseoli pv. manihotis retained its ability to stimulate HR, disease resistance, and growth promotion even after being heated to 150°C or 200°C. nih.gov Harpins are generally susceptible to proteolysis. google.com In terms of secondary structure, harpins are predicted to contain several alpha-helical regions. apsnet.orgresearchgate.net

Table 1: General Characteristics of this compound Proteins

Characteristic	Description
Amino Acid Composition	Rich in Glycine and Serine, often lacking Cysteine. apsnet.orggoogle.complos.orgnih.govresearchgate.net
Isoelectric Point (pI)	Generally acidic. mdpi.complos.orgnih.govresearchgate.net
Thermal Stability	Highly stable, retaining activity after boiling. apsnet.orgapsnet.orggoogle.complos.orgnih.gov
Protease Sensitivity	Susceptible to digestion by proteinases. google.complos.org
Secondary Structure	Predicted to have alpha-helical regions. apsnet.orgresearchgate.net
Molecular Weight	Varies among different harpins (e.g., HrpN of E. amylovora is about 40-44 kDa). google.comscialert.netmdpi.com

Classification of this compound Types (e.g., One-Domain vs. Two-Domain Harpins)

Harpins can be broadly categorized into different groups based on their protein similarity and domain structures. apsnet.org A key classification distinguishes between one-domain and two-domain harpins. scirp.orgnih.govoup.com One-domain harpins consist of a unitary hydrophilic domain. oup.com Examples include HrpZ1 from Pseudomonas syringae. nih.gov Two-domain harpins, in addition to a hydrophilic this compound domain, possess an additional enzymatic domain at their C-terminus. scirp.orgnih.govoup.com These C-terminal domains can include pectate lyase domains, as seen in HrpW orthologs from E. amylovora, P. syringae, and Ralstonia solanacearum, or lytic transglycosylase domains. apsnet.orgscirp.orgnih.gov The N-terminal domains of these two-domain harpins have been shown to be responsible for HR elicitation. apsnet.org

Elucidation of Harpin Mediated Plant Signaling Pathways

Recognition and Receptor Binding Dynamics

The initial step in harpin-mediated plant signaling involves the recognition of this compound proteins by the plant cell. This recognition is mediated by specific plant receptors, primarily located at the plasma membrane.

Identification of Plant Receptors for this compound

Research has identified several candidate plant receptors and binding proteins for harpins across different plant species. In tobacco and Arabidopsis, a this compound-binding protein (HRBP) has been reported as a potential receptor nih.govnih.gov. Tomato plants possess LeHRBP1, which is also considered a candidate receptor for harpins fishersci.com. Another receptor candidate identified in Arabidopsis is AtHK1, a histidine kinase receptor. HRR22 has also been implicated as a potential this compound receptor. Some studies suggest that harpins may interact with established Pattern Recognition Receptors (PRRs), such as FLS2, which is known for recognizing bacterial flagellin, indicating potential convergence or interplay within the plant immune system.

Early Signaling Events at the Plasma Membrane

Upon binding to their respective receptors or binding proteins, harpins rapidly induce a series of early signaling events at the plant cell plasma membrane. These events are crucial for transducing the this compound perception signal into intracellular responses. Key early events include a rapid influx of calcium ions into the cytoplasm, the generation of reactive oxygen species (ROS), often referred to as the oxidative burst, the activation of mitogen-activated protein kinases (MAPKs), and modulation of ion channel activities. These immediate responses serve as critical triggers for the activation of downstream defense pathways.

Activation of Core Plant Defense Signaling Networks

This compound perception leads to the activation of several core plant defense signaling networks, ultimately resulting in enhanced resistance against pathogens.

Systemic Acquired Resistance (SAR) Pathway Activation

One of the most well-characterized defense responses elicited by harpins is the induction of Systemic Acquired Resistance (SAR) nih.govnih.gov. SAR is a plant-wide defense mechanism that provides broad-spectrum, long-lasting protection against subsequent infections by various pathogens. This compound treatment has been shown to effectively induce SAR in a variety of plant species, including model plants like Arabidopsis and commercially important crops such as tobacco and tomato nih.govnih.gov. The induction of SAR by harpins involves the activation of specific defense-related genes and the accumulation of protective compounds throughout the plant.

Role of Salicylic (B10762653) Acid (SA) in this compound-Induced SAR

Salicylic acid (SA) is a pivotal phytohormone that plays a central role in the establishment of SAR, and its levels typically increase following this compound treatment. Harpins stimulate the biosynthesis and accumulation of SA, which then acts as a mobile signal that travels from the site of perception to distal parts of the plant, thereby establishing systemic resistance. Genetic studies utilizing SA-deficient mutants or transgenic plants with impaired SA signaling have confirmed the essentiality of SA for this compound-induced SAR. Plants unable to synthesize or perceive SA exhibit compromised resistance to pathogens after this compound application. The accumulation of SA leads to the transcriptional activation of pathogenesis-related (PR) genes, which contribute significantly to the enhanced defense state.

Involvement of NIM1/NPR1 Genes

The protein Non-expressor of PR genes 1 (NPR1), also known as NIM1 (Non-inducible immunity 1), is a crucial regulator of the SA-mediated SAR pathway. Operating downstream of SA, NPR1 is indispensable for the full expression of many SA-inducible PR genes. Research indicates that NIM1/NPR1 genes are integral to the development of this compound-induced SAR. This compound treatment promotes the activation or increased accumulation of NPR1, which then interacts with specific transcription factors in the nucleus to drive the expression of defense-related genes, thereby contributing to systemic resistance. Studies using Arabidopsis mutants lacking functional NPR1 have demonstrated a significant reduction in this compound-induced SAR.

Ethylene (B1197577) (ET) Signaling Pathway Dynamics

The ethylene (ET) signaling pathway plays a significant role in this compound-induced plant responses. This compound treatment has been shown to induce the production of ethylene in plants. 16streets.comscience-softcon.denih.govgcmi.org This induction involves the activation of genes related to ethylene biosynthesis. 16streets.com The ethylene pathway is crucial for the full manifestation of this compound-induced defense mechanisms. 16streets.comscience-softcon.denih.govgcmi.org this compound-triggered defense responses are often dependent on functional components of the ET signaling pathway. 16streets.comscience-softcon.denih.govgcmi.org The ET pathway also engages in complex interactions, or cross-talk, with other phytohormone signaling cascades, such as the jasmonic acid pathway, in mediating this compound's effects. science-softcon.de

Cross-Talk and Integration of Phytohormone Signaling Pathways

Plant defense responses are not governed by single, isolated signaling pathways but rather by a complex network of interacting phytohormone cascades. This compound perception triggers significant cross-talk and integration between pathways like those of ethylene and jasmonic acid. science-softcon.dewikipedia.org These interactions allow the plant to fine-tune its defense response based on the specific stimulus and its physiological state. The integration of signals from multiple phytohormone pathways, initiated by this compound, results in a coordinated and effective defense response against potential threats. science-softcon.dewikipedia.org

Downstream Cellular Responses and Signal Transduction

Beyond the modulation of phytohormone levels, this compound elicits rapid and specific downstream cellular responses crucial for signal transduction and defense activation.

Reactive Oxygen Species (ROS) Generation and Oxidative Burst

One of the earliest and most well-characterized responses to this compound is the rapid generation of reactive oxygen species (ROS), often referred to as the oxidative burst. gcmi.orgnih.govcollegiogeometriparma.itherts.ac.ukwikipedia.org ROS, such as superoxide (B77818) anion and hydrogen peroxide, act as important signaling molecules in plant defense and can also have direct antimicrobial activity. gcmi.orgnih.govcollegiogeometriparma.itherts.ac.ukwikipedia.org The oxidative burst involves a swift and transient increase in the production of these molecules. gcmi.orgnih.govcollegiogeometriparma.itherts.ac.ukwikipedia.org This process is a hallmark of the plant's innate immune response triggered by elicitors like this compound.

Ion Fluxes, Membrane Potential Changes, and Apoplastic Alkalization

This compound perception at the plant cell membrane triggers rapid changes in ion fluxes. This includes an influx of calcium ions (Ca2+) and an efflux of potassium ions (K+). nih.govcollegiogeometriparma.itwikipedia.org These movements of charged ions lead to significant changes in the plant cell's membrane potential. nih.govcollegiogeometriparma.itwikipedia.org Concurrently, this compound also induces a rapid alkalization of the apoplast, the space outside the plasma membrane. nih.govcollegiogeometriparma.itwikipedia.org These early ion fluxes, membrane potential alterations, and apoplastic pH changes are among the first detectable cellular responses to this compound and are essential for initiating the subsequent, more complex defense signaling cascades. nih.govcollegiogeometriparma.itwikipedia.org

Mitogen-Activated Protein Kinase (MAPK) Cascades

Mitogen-Activated Protein Kinase (MAPK) cascades represent fundamental signaling modules in eukaryotic cells, playing pivotal roles in transducing extracellular stimuli, including biotic and abiotic stresses, into intracellular responses. tandfonline.com These cascades typically involve a sequential phosphorylation series initiated by a MAPKKK, which phosphorylates a MAPKK, which in turn phosphorylates a MAPK. tandfonline.com This phosphorylation cascade ultimately leads to the activation of downstream targets such as transcription factors, influencing various cellular processes including defense gene expression and programmed cell death. tandfonline.com

Research has demonstrated that this compound treatment activates MAPK activity in plant cells, specifically in species like Arabidopsis thaliana and tobacco. nih.govnih.gov Studies in Arabidopsis suspension cultures and leaves have identified AtMPK4 and AtMPK6 as key MAPKs activated by this compound. nih.govoup.com The activation of AtMPK4 and AtMPK6 by this compound appears to be independent of the generation of hydrogen peroxide (H₂O₂), although H₂O₂ itself can activate AtMPK6. nih.govoup.com This suggests the existence of multiple distinct signaling pathways triggered by this compound, with one potentially involving the oxidative burst and others directly activating AtMPK4 or AtMPK6. nih.govoup.com Further evidence for the involvement of distinct pathways comes from experiments using the MAPK kinase inhibitor PD98059, which inhibits this compound-induced activation of AtMPK4 but not AtMPK6. nih.govoup.com These findings collectively indicate that this compound engages complex MAPK signaling networks as part of the plant's response. A receptor-mediated MAPK-dependent signaling pathway is hypothesized to mediate the activation of plant defense responses induced by this compound. oup.com

Table 1: this compound-Induced MAPK Activation in Arabidopsis

MAPK Activated	Tissue/Cell Type	H₂O₂ Dependence	Inhibition by PD98059	Reference
AtMPK4	Suspension Cultures, Leaves	Independent	Inhibited	nih.govoup.com
AtMPK6	Suspension Cultures, Leaves	Independent	Not Inhibited	nih.govoup.com

Programmed Cell Death (PCD) and Hypersensitive Response (HR) Induction

This compound is a well-established elicitor of programmed cell death (PCD) and the hypersensitive response (HR) in a variety of plant species. apsnet.orgapsnet.orgresearchgate.netapsnet.org The HR is characterized by rapid localized cell death at the site of attempted pathogen invasion and is considered a crucial component of plant innate immunity, often correlating with disease resistance. apsnet.orgcore.ac.ukoup.com this compound-induced HR represents a form of plant defense against pathogens. core.ac.uk

The induction of PCD by this compound is associated with significant alterations in mitochondrial function. apsnet.orgresearchgate.netapsnet.org Studies have shown that this compound treatment leads to a decrease in mitochondrial membrane potential and reduced ATP production. apsnet.orgresearchgate.net A notable event in this compound-induced PCD is the rapid release of cytochrome C from mitochondria into the cytosol, a phenomenon recognized as a hallmark of programmed cell death or apoptosis in other systems. apsnet.orgresearchgate.netoup.com This suggests that mitochondria play a critical role in the execution of this compound-triggered cell death. The cell death pathway initiated by this compound requires gene expression. nih.gov While often associated with visible necrosis, this compound can also induce defense responses in certain instances without the manifestation of macroscopic HR. hawaii.edu

Microscopic Hypersensitive Response (micro-HR)

Beyond the visible, macroscopic HR, this compound application can also induce a microscopic hypersensitive response (micro-HR). uvm.eduresearchgate.net Micro-HR is characterized by localized cell death that occurs at a low frequency and is not accompanied by macroscopically visible necrotic lesions. uvm.edu Detection of micro-HR typically involves staining plant tissues, for instance, with lactophenol trypan blue, to visualize dead cells. hawaii.eduuvm.edu Research indicates that even mutated this compound proteins with reduced capacity to elicit macro-HR can still induce micro-HR. hawaii.eduresearchgate.net Spraying plants with this compound has been shown to induce these microscopic HR lesions. uvm.eduresearchgate.net

Table 2: Characteristics of this compound-Induced Hypersensitive Response

Feature	Macro-HR	Micro-HR
Visibility	Macroscopically visible	Only visible microscopically
Frequency	Variable	Low frequency
Associated with	Often with resistance	Can occur without macroscopic necrosis uvm.eduresearchgate.net
Elicitor Activity	Requires sufficient this compound activity hawaii.eduresearchgate.net	Can be induced by some mutated harpins hawaii.eduresearchgate.net
Detection	Visual observation	Staining (e.g., trypan blue) hawaii.eduuvm.edu

Role of NDR1 and EDS1 Genes in this compound-Induced Resistance

Genetic studies have highlighted the critical involvement of specific plant genes, namely NDR1 (NON-RACE SPECIFIC DISEASE RESISTANCE 1) and EDS1 (ENHANCED DISEASE SUSCEPTIBILITY 1), in this compound-induced disease resistance. uvm.eduresearchgate.net These genes are known signaling components required for the function of certain plant resistance (R) genes. uvm.eduresearchgate.net

Experiments using Arabidopsis mutants have demonstrated that this compound-induced resistance is dependent on both NDR1 and EDS1. uvm.eduresearchgate.net For example, this compound failed to elicit resistance in Arabidopsis eds1-1 mutants. uvm.eduresearchgate.net Similarly, in the ndr1-1 mutant, while this compound could still induce micro-HR, it did not lead to the development of resistance or the expression of the defense marker gene PR-1. uvm.eduresearchgate.net These findings strongly suggest that NDR1 and EDS1 are essential components for the signal transduction pathway leading to this compound-induced resistance. The development of this compound-induced resistance appears to occur concurrently with cell death and necessitates the presence of functional NDR1 and EDS1. uvm.eduresearchgate.net Furthermore, this compound has been shown to activate the expression of both NDR1 and EDS1 genes. hawaii.edu Specifically, this compound induces the transcription of the Arabidopsis thaliana NDR1/HIN1 gene. nih.gov NDR1 is recognized as a pathogen-induced element crucial for disease resistance in Arabidopsis, and both NDR1 and EDS1 play roles in mediating resistance signaling. wikigenes.org

Table 3: Role of NDR1 and EDS1 in this compound-Induced Responses in Arabidopsis

Genotype	This compound-Induced Micro-HR	This compound-Induced Resistance	This compound-Induced PR-1 Expression	Reference
Wild-type	Yes	Yes	Yes	uvm.eduresearchgate.net
ndr1-1 mutant	Yes	No	No	uvm.eduresearchgate.net
eds1-1 mutant	Not specified in search results, but resistance is absent	No	Not specified in search results	uvm.eduresearchgate.net

Harpin Induced Molecular and Physiological Responses in Plants

Modulation of Gene Expression and Transcriptomic Reprogramming

Harpin treatment leads to significant changes in plant gene expression, indicative of a broad transcriptomic reprogramming that supports defense and growth responses. A transcriptomic study in Phalaenopsis orchids revealed that this compound activated the expression of genes involved in nitric oxide (NO) generation, secondary metabolite production, and responses to biotic, light stress, senescence, and hypoxia stimuli researchgate.net. This compound also induced the expression of a nitrate (B79036) transporter and members of the jasmonic acid resistance family researchgate.net.

Induction of Pathogenesis-Related (PR) Genes

A key aspect of the plant defense response is the induction of pathogenesis-related (PR) genes. This compound treatment has been shown to elicit the expression of PR genes in various plant species. In Arabidopsis thaliana, this compound elicited systemic resistance and induced the expression of SAR genes such as PR-1 and PR-2 nih.gov. Similarly, this compound treatment in tobacco has been documented to activate PR genes like PR1a and PR1b plos.org. Studies on Phalaenopsis orchids also indicated increased accumulation of pathogenesis-related protein 2 following this compound application researchgate.net. The induction of PR gene expression by this compound Psph in tobacco cells has been shown to be dependent on MAPK activity researchgate.netnih.gov.

Activation of Defense-Related Enzyme Genes (e.g., Phenylalanine Ammonia-Lyase, Polyphenol Oxidase, Peroxidase, Catalase, Superoxide (B77818) Dismutase)

This compound treatment activates the expression of genes encoding various defense-related enzymes that play crucial roles in plant defense mechanisms. Phenylalanine ammonia-lyase (PAL), an enzyme involved in the phenylpropanoid pathway which contributes to the synthesis of defense compounds, is induced by this compound researchgate.netnih.govjournalarrb.com. Studies in soybean sprouts showed that this compound increased the activities of PAL, superoxide dismutase (SOD), and catalase, while inhibiting polyphenol oxidase (PPO) activity researchgate.net. SOD, CAT, and Peroxidase (POD) are enzymes involved in scavenging reactive oxygen species (ROS), which are produced during the oxidative burst, a rapid defense response mdpi.comnih.gov. This compound has been shown to initiate signaling pathways leading to increased ROS generation and the expression of genes like PAL1 and glutathione (B108866) S-transferase (GST) nih.gov.

Regulation of Growth-Related Genes (e.g., EXPANSIN)

Beyond defense, this compound also influences plant growth, partly through the regulation of growth-related genes. This compound has been shown to enhance plant growth in association with induced expression of growth-promoting genes, such as EXPANSIN (EXP) genes ias.ac.innih.gov. EXPANSIN proteins are involved in cell wall loosening, which is essential for cell expansion and plant growth nih.gov. Studies in Arabidopsis, tomato, and rice have demonstrated that Hpa1-induced growth enhancement is associated with increased EXP gene expression levels nih.govnih.gov. This regulation of growth-related genes by this compound is suggested to be coregulated by ethylene (B1197577) and gibberellin signaling pathways nih.govresearchgate.net.

Enhancement of Plant Immunity and Disease Resistance

One of the most significant effects of this compound is its ability to enhance plant immunity and induce resistance against a wide range of biotic stressors. This compound enhances plant disease resistance by activating pathogen-associated molecular pattern (PAMP)-induced immunity researchgate.networldscientific.com. This activation triggers an early warning system known as Systemic Acquired Resistance (SAR) doraagri.com. This compound-induced resistance in Arabidopsis requires salicylic (B10762653) acid (SA) and the NIM1 gene, indicating its involvement in the SAR pathway nih.govuvm.edu.

Broad-Spectrum Resistance Against Biotic Stressors (Fungi, Bacteria, Viruses, Oomycetes)

This compound confers broad-spectrum resistance against a diverse array of plant pathogens, including fungi, bacteria, viruses, and oomycetes apsnet.orgworldscientific.comresearchgate.netmdpi.comapsnet.org. Studies have shown this compound's effectiveness against various diseases. For instance, this compound has been reported to induce resistance to the fungal pathogen Alternaria alternata plos.org. This compound Ea has been shown to control diseases such as Fusarium wilt and Verticillium wilt of cotton researchgate.net. This compound Xoo conferred resistance to Ralstonia solanacearum, Alternaria alternata, and Tobacco mosaic virus (TMV) researchgate.net. This compound Psph elicits the hypersensitive response and the accumulation of pathogenesis-related gene transcripts in tobacco, a non-host plant researchgate.netnih.gov. Transgenic expression of this compound genes has also been shown to improve resistance to bacterial, fungal, and viral pathogens in plants like tobacco and potato apsnet.org. This compound treatment can induce resistance to the oomycete Peronospora parasitica nih.govuvm.edu.

Induced Resistance to Herbivory and Insect Pests (e.g., Aphids)

In addition to pathogens, this compound treatment can also induce resistance in plants against herbivory and insect pests, including aphids nih.govplos.orgias.ac.inworldscientific.comnih.govdoi.org. This compound has been shown to induce resistance to insect herbivores, such as the green peach aphid (Myzus persicae) nih.govdoi.org. This induced resistance can involve a phloem-based defense mechanism doi.orgoup.com. For example, in Arabidopsis, this compound-induced resistance to the green peach aphid involves the AtPP2-A1 gene, which plays a role in repressing phloem feeding nih.gov. The ethylene signaling pathway, requiring the EIN2 gene, is also implicated in this compound-induced resistance to insects doi.orgoup.com.

Summary of this compound-Induced Responses

Response Category	Specific Effects	Affected Genes/Enzymes	Cited Sources
Gene Expression Modulation	Transcriptomic reprogramming, activation of stress/defense/growth genes	Genes involved in NO generation, secondary metabolism, biotic/abiotic stress responses	researchgate.net
Induction of PR Genes	Elicitation of systemic resistance, induction of SAR genes	PR-1, PR-2, PR1a, PR1b, Pathogenesis-related protein 2	researchgate.netnih.govplos.orgresearchgate.netnih.gov
Activation of Defense Enzymes	Increased activity of enzymes involved in defense and ROS scavenging	PAL, SOD, Catalase, PPO (inhibition), GST	researchgate.netnih.govjournalarrb.commdpi.comnih.gov
Regulation of Growth Genes	Enhanced plant growth	EXPANSIN (EXP) genes (AtEXP10, LeEXP2, OsEXP1)	ias.ac.innih.govnih.govresearchgate.netapsnet.org
Enhanced Immunity/Disease Resistance	Activation of PAMP-induced immunity, induction of SAR	Involvement of SA, NIM1, NDR1, EDS1	researchgate.netnih.govworldscientific.comdoraagri.comuvm.edu
Broad-Spectrum Resistance	Resistance against fungi, bacteria, viruses, oomycetes	Effective against Alternaria alternata, Fusarium wilt, Verticillium wilt, Ralstonia solanacearum, TMV, Peronospora parasitica, Phytophthora infestans, Erysiphe graminis f. sp. tritici	apsnet.orgnih.govplos.orgworldscientific.comuvm.eduresearchgate.netmdpi.comapsnet.orgoup.com
Induced Resistance to Herbivory	Resistance against insect pests, including aphids	Involvement of phloem-based defense, AtPP2-A1, ethylene signaling, EIN2, AtMYB44	nih.govplos.orgias.ac.inworldscientific.comnih.govdoi.orgoup.com

Mechanisms of Phloem-Based Defense

This compound proteins are known to induce resistance in plants against insect herbivores, particularly phloem-feeding insects like aphids. researchgate.netnih.govnih.gov This defense involves the activation of a phloem-based defense mechanism. nih.gov Studies have shown that the expression of a functional fragment of the this compound protein Hpa1 in wheat can induce this defense against the English grain aphid. nih.govoup.com This mechanism compromises aphid colonization preference and inhibits their reproduction. nih.govoup.com

The phloem-based defense induced by this compound involves the enhanced expression of genes encoding phloem lectin proteins (e.g., PP2-A1 and PP2-A2) and β-1,3-glucan synthase-like enzymes (e.g., GSL2, GSL10, and GSL12). nih.govoup.com These proteins, such as PP2-A and β-1,3-glucan, can form high molecular mass polymers that block sieve plate pores in the phloem, thereby impeding aphid feeding. nih.govoup.com The ethylene signaling pathway is suggested to be required for this phloem-based defense, as treatment with ethylene signaling inhibitors impaired the defense mechanism. nih.govoup.com Additionally, the transcription factor MYB44 is implicated in co-regulating the this compound-induced phloem-based defense, acting as an integrator of this compound-activated development and defense pathways. oup.com

Influence on Plant Growth and Development

This compound proteins have been observed to exert a significant influence on various aspects of plant growth and development. doraagri.comnih.govepa.govresearchgate.netwallacewow.com They are considered plant health promoters and growth stimulators. wallacewow.com

Promotion of Vegetative Growth and Biomass Accumulation

This compound treatment has been shown to promote vegetative growth and increase plant biomass in a range of crops. epa.govresearchgate.netresearchgate.nettandfonline.com This effect has been observed in species such as Arabidopsis, tomato, rice, pepper, and cannabis seedlings. nih.govresearchgate.netnih.govresearchgate.netmdpi.com For instance, in Arabidopsis, Hpa1 treatment caused a 1.7-fold increase in fresh weight. nih.gov In tomato, Hpa1 led to a 1.2-fold increase in plant height and a 3-fold increase in fresh plant weight. nih.gov Rice treated with Hpa1 showed a 2.4-fold increase in plant height. nih.gov In hemp seedlings, this compound significantly enhanced seedling growth, resulting in approximately 2.5-fold more total seedling length compared to controls. mdpi.com

The promotion of vegetative growth by this compound is associated with the activation of the ethylene signaling pathway and the enhancement of EXPANSIN (EXP) gene expression levels. nih.govresearchgate.netnih.govresearchgate.net Studies suggest that ethylene and gibberellin coregulate this compound-induced plant growth enhancement. nih.govresearchgate.net this compound applications have also been linked to increased protein accumulation in plant tissues, including proteins related to stress response and photosynthesis. researchgate.net

Here is a summary of some observed effects of this compound on vegetative growth:

Plant Species	This compound Effect on Vegetative Growth	Fold Increase (if specified)	Reference
Arabidopsis	Increased fresh weight	1.7-fold	nih.gov
Tomato	Increased plant height, increased fresh weight	1.2-fold (height), 3-fold (fresh weight)	nih.gov
Rice	Increased plant height	2.4-fold	nih.gov
Hemp Seedlings	Increased total seedling length	~2.5-fold	mdpi.com
Pepper	Increased stem and root diameter	Not specified	researchgate.net

Enhancement of Reproductive Development and Yield Components

Beyond vegetative growth, this compound can also positively influence reproductive development and ultimately enhance crop yield and quality. doraagri.comdoraagri.comnih.govepa.govresearchgate.netwallacewow.comtandfonline.comwilburellis.comresearchgate.net this compound proteins play a role in various phases of plant growth, including increased fruit formation when applied before blossoming. lambrouagro.com.cy Fruits and plants show better development when this compound is applied during growth phases. lambrouagro.com.cy

Studies have reported that this compound can increase fruit yield, fruit size, and fruit quality in various crops. researchgate.netresearchgate.nettandfonline.com For example, this compound has been shown to positively affect cherry fruit size and apple color. wilburellis.com In peach, this compound protein application has been shown to impact fruit yield, size, and retention. researchgate.net this compound can also promote early flowering and fruit development, leading to earlier fruit ripening. researchgate.net The this compound protein Hpa1, specifically, has been shown to enhance grain yield in rice. apsnet.org A fragment of Hpa1 (10-42 amino acid region) demonstrated even greater effectiveness on growth and grain yield in both greenhouse and field conditions. apsnet.orgnih.gov

This compound treatment can lead to increased nutrient density in plants, contributing to improved crop quality. epa.govlambrouagro.com.cy

Improvement of Photosynthetic Efficiency

This compound application has been linked to improvements in photosynthetic efficiency. epa.govnih.govresearchgate.netresearchgate.netwilburellis.comlambrouagro.com.cynih.gov this compound stimulates photosynthesis. epa.govwilburellis.comlambrouagro.com.cy In studies with Arabidopsis, tomato, and rice, Hpa1 treatment significantly increased net photosynthetic rates (AN). nih.govresearchgate.net The increase in AN rates was 1.9-fold in Arabidopsis, 1.7-fold in tomato, and 2.0-fold in rice. nih.gov This increase in photosynthesis is considered an important physiological change associated with this compound-induced plant growth enhancement. nih.gov this compound applications have also been shown to enhance the efficiency of photosystem II. researchgate.netresearchgate.net

Induction of Abiotic Stress Tolerance

This compound proteins are known to induce tolerance to various abiotic stresses in plants. researchgate.netresearchgate.netlambrouagro.com.cyoup.comnih.govlidsen.com

Drought Tolerance Mechanisms

This compound can enhance plant tolerance to drought stress. lambrouagro.com.cyoup.comnih.govlidsen.com The overexpression of a this compound-encoding gene, hrf1, in rice enhanced drought tolerance. oup.comnih.gov This increased tolerance is mediated, at least in part, through abscisic acid (ABA) signaling. oup.comnih.govlidsen.com hrf1 overexpression induces an increase in ABA content and promotes stomatal closure in rice, which helps in water retention. oup.comnih.gov

This compound-treated plants exhibit increased water retention ability. oup.comnih.gov Under drought stress, transgenic rice lines expressing hrf1 showed a significant increase in levels of free proline and soluble sugars, which are known osmolytes that help in maintaining cell turgor. oup.comnih.gov this compound also enhances tolerance to oxidative stress and improves the reactive oxygen species (ROS)-scavenging ability in plants under drought conditions. oup.comnih.govresearchgate.net This is supported by the increased expression levels of stress-related genes such as OsLEA3-1, OsP5CS, Mn-SOD, under drought stress in hrf1 transgenic rice. oup.comnih.gov this compound ensures that plants are more resistant to drought or water evaporation by regulating water loss via the stomata and improving water retention in the cells. lambrouagro.com.cy

Other Stress Response Modulation

Beyond the induction of pathogenesis-related (PR) proteins, this compound proteins modulate other plant stress responses. This compound application can enhance the efficiency of photosystem II, contributing to increased fresh weight in plants like Phalaenopsis orchids. researchgate.net Transcriptomic studies in this compound-treated Phalaenopsis orchids have revealed the activation of genes involved in nitric oxide (NO) generation and responses to various stimuli, including biotic stress, light stress, senescence, and hypoxia. researchgate.net this compound treatment has also been shown to induce the expression of a nitrate transporter and members of the jasmonic acid resistance family. researchgate.net Proteomic analysis indicates that this compound applications can increase the accumulation of proteins such as Cu/Zn superoxide dismutase (CSD2), plasma membrane H+-ATPase, and protochlorophyllide (B1199321) oxidoreductase in leaf tissues. researchgate.net this compound appears to modulate plant gene expression, potentially through its effects on reactive oxygen species (ROS), NO, and jasmonic acid signaling pathways. researchgate.net The this compound-induced stress response shares similarities with oxidative stress-induced responses, including the increased abundance of actin-depolymerizing factor ADF3, but also presents a this compound-specific pattern of mitochondrial metabolic alterations. tum.de this compound-induced resistance can develop concurrently with cell death and requires the signaling components NDR1 and EDS1 in Arabidopsis. researchgate.net

Biosynthesis and Accumulation of Secondary Metabolites

This compound proteins are known to trigger defense responses in various plant species by promoting the accumulation of secondary compounds. mdpi.comresearchgate.net This suggests their potential to enhance secondary metabolite accumulation. mdpi.comresearchgate.net The application of this compound protein is thought to initiate a cascade of molecular events, including the induction of defense-related genes and modulation of metabolic enzymes, leading to increased production of these compounds. mdpi.com Studies have shown that this compound applications, particularly within a specific concentration range, can significantly enhance the accumulation of secondary metabolites. mdpi.comresearchgate.net

Regulation of Phenolic Compound Synthesis

This compound protein has been reported to stimulate the activity of phenylalanine ammonia (B1221849) lyase (PAL), a key enzyme in the biosynthesis of polyphenolic compounds. scielo.br The significant increases in different phenolic contents observed after this compound treatment may be induced by the triggering effects of this compound on signaling pathways, potentially accelerating enzyme catalysis and leading to the formation of specific compounds like flavanols. mdpi.com Phenolic compounds are a significant class of secondary metabolites with antioxidant properties, and their accumulation is related to defense mechanisms against stress. researchgate.netscielo.brmdpi.com

Research on grapevine callus cultures demonstrated that this compound treatment significantly influenced total phenolic content. The highest total phenolic content was observed with a 1 ppm this compound treatment, showing a substantial increase compared to the control. mdpi.comresearchgate.net Total flavanol and flavonol levels also increased with this compound application, with optimal concentrations leading to significant fold increases over control levels. mdpi.comresearchgate.net

The following table summarizes the impact of different this compound concentrations on phenolic compound accumulation in grapevine calluses:

This compound Concentration (ppm)	Total Phenolic Content (mg GAE g⁻¹ FW)	Fold Increase (vs. Control)	Total Flavanol Content (mg CE g⁻¹ FW)	Fold Increase (vs. Control)	Total Flavonol Content (mg RE g⁻¹ FW)	Fold Increase (vs. Control)
0 (Control)	0.09	1.00	0.012	1.00	0.016	1.00
1	0.39	4.33	0.027	2.25	0.024	1.50
10	0.30	3.33	0.027	2.25	0.021	1.31
100	0.21	2.33	0.024	2.00	0.012	0.75

Note: Data derived from research on grapevine callus cultures mdpi.comresearchgate.net. GAE: Gallic Acid Equivalents, CE: Catechin Equivalents, RE: Rutin Equivalents, FW: Fresh Weight.

In green lettuce, this compound treatment at 120 mg/L significantly increased phenolic content compared to the control. scielo.br Specifically, chlorogenic acid concentration increased after this compound induction in green lettuce. scielo.br However, no significant changes in phenolic content were observed in red lettuce treated with this compound. scielo.br

Impact on Anthocyanin Production

Anthocyanins, a subgroup of flavonoids, are pigments that contribute to the color of plants and possess antioxidant properties. mdpi.comresearchgate.netnih.gov this compound application has been shown to significantly enhance anthocyanin synthesis and accumulation in plants. mdpi.comnih.gov

Studies on grapevine callus cultures revealed that this compound concentrations in the range of 1 to 10 ppm significantly enhanced anthocyanin accumulation, resulting in substantial fold increases compared to the control. mdpi.comresearchgate.net Higher this compound concentrations, such as 100 ppm, appeared to diminish this effect. mdpi.com

The following table illustrates the impact of different this compound concentrations on anthocyanin accumulation in grapevine calluses:

This compound Concentration (ppm)	Anthocyanin Accumulation (CV/g)	Fold Increase (vs. Control)
0 (Control)	8.84	1.00
1	17.21	1.95
10	16.57	1.87
100	11.46	1.30

Note: Data derived from research on grapevine callus cultures mdpi.comresearchgate.net. CV: Catechin Equivalents.

In Impatiens and Parochetus communis plants, external application of this compound Hpa1 and its fragment Hpa110–42 markedly increased anthocyanin concentrations in flowers. nih.gov Hpa110–42 was found to be more effective than the full-length Hpa1 in increasing anthocyanin content. nih.gov this compound treatment also led to higher total monomeric anthocyanin levels in harvested cherry fruits compared to control fruits. bibliotekanauki.pl

Advanced Research Areas and Methodologies

Integrative Omics Approaches in Harpin Research

Integrative omics approaches, combining data from multiple omics disciplines, offer a holistic view of the biological systems involved in the plant's response to this compound. These methods allow researchers to identify key genes, proteins, and metabolites that are modulated by this compound treatment and to understand the interconnectedness of different molecular layers.

Transcriptomics for Global Gene Expression Profiling

Transcriptomics involves the study of the complete set of RNA transcripts produced by an organism under specific conditions. In this compound research, transcriptomic analysis is used to profile global gene expression changes in plants treated with this compound. This helps identify genes that are upregulated or downregulated in response to this compound, providing clues about the activated signaling pathways and defense mechanisms. For instance, studies have shown that this compound can induce the expression of pathogenesis-related (PR) genes, which are markers of SAR. uvm.edunih.gov Transcriptomic data can reveal the timing and magnitude of these gene expression changes, contributing to a better understanding of the plant's transcriptional reprogramming upon this compound perception.

Metabolomics for Secondary Metabolite Profiling

Metabolomics is the comprehensive study of small-molecule metabolites within a biological system. Metabolomic profiling in this compound-treated plants aims to identify and quantify changes in the levels of various metabolites, particularly secondary metabolites involved in plant defense. These can include compounds with antimicrobial or insecticidal properties. Metabolomic data can reveal the metabolic pathways activated by this compound and the accumulation of defense-related compounds. Integrating metabolomics data with transcriptomic and proteomic data can help link gene and protein expression changes to specific metabolic outcomes, providing a more complete picture of the plant's response.

Genetic Dissection of this compound Response Pathways

Genetic approaches, particularly the use of mutants and transgenic plants, have been instrumental in dissecting the signaling pathways involved in this compound perception and response. By studying plants with defects in specific genes, researchers can determine the role of these genes in mediating this compound-induced effects.

Use of Arabidopsis Mutants (e.g., nahG, nim1, eds1, ndr1)

Studies using Arabidopsis thaliana mutants have been crucial in identifying key components of this compound signaling pathways.

nahG mutants: These transgenic plants express a bacterial salicylate (B1505791) hydroxylase gene that degrades salicylic (B10762653) acid (SA), preventing its accumulation. Studies using nahG plants have shown that SA is essential for this compound-induced SAR and PR gene expression, indicating that this compound acts upstream of or requires SA accumulation. uvm.edunih.gov

nim1 mutants: nim1 (non-inducible immunity 1), now known as npr1 (nonexpressor of pathogenesis-related genes 1), mutants are defective in responding to SA and regulating SAR. Research with nim1 mutants has demonstrated that NPR1 is required for this compound to elicit disease resistance and activate SAR. uvm.edunih.govapsnet.org

eds1 mutants: eds1 (enhanced disease susceptibility 1) mutants are impaired in the signaling pathway activated by several R genes. Studies have shown that EDS1 is required for this compound-induced resistance and hypersensitive cell death, suggesting its involvement in this compound-mediated defense signaling. uvm.eduresearchgate.net

ndr1 mutants: ndr1 (nonrace-specific disease resistance 1) mutants are also deficient in the function of certain R genes. Research indicates that NDR1 is necessary for this compound-induced resistance, similar to EDS1, highlighting its role in mediating this compound responses. uvm.eduapsnet.orgresearchgate.net

These mutant studies collectively demonstrate that this compound-induced resistance in Arabidopsis is mediated through the SA-dependent SAR pathway and requires key regulators like NPR1, EDS1, and NDR1.

Transgenic Plant Studies and this compound Gene Expression

Creating transgenic plants that express this compound genes (e.g., hrpN, hrpZ, hpa1) or functional fragments of harpins has provided valuable insights into the effects of endogenous this compound production. Constitutive or inducible expression of this compound genes in various plant species, including tobacco, rice, wheat, and sugar beet, has been shown to enhance resistance to a range of pathogens (fungi, bacteria, and viruses) and insects. researchgate.netapsnet.orgcabidigitallibrary.orgoup.comoup.comapsnet.org

Data from transgenic plant studies indicate that expressing this compound can activate plant defense responses even in the absence of pathogen challenge, leading to enhanced basal resistance. apsnet.org Furthermore, transgenic expression of harpins has been linked to improved plant growth and tolerance to abiotic stresses like drought. oup.comoup.com These studies confirm the potential of this compound as a plant defense elicitor and growth promoter when expressed within plant tissues. The level and localization of this compound expression in transgenic plants can influence the observed phenotypes, with some studies suggesting that intracellular expression can induce defense without causing the hypersensitive cell death typically seen with exogenous application. cabidigitallibrary.orgapsnet.org

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	139584351 nih.gov
Salicylic Acid (SA)	338 preprints.org (Note: While SA is a well-known compound, its CID was found in a source discussing the SA pathway which is relevant to this compound research.)
Jasmonic Acid (JA)	5280372 nih.gov (Note: JA is mentioned in the context of pathways not primarily involved in this compound-induced SAR, but it's a relevant plant hormone discussed in this compound response.)
Ethylene (B1197577) (ET)	6325 nih.gov (Note: ET is mentioned in the context of pathways involved in this compound-induced plant growth and insect resistance.)
Harmine	5280953 nih.gov (Note: This appeared in a search result for "this compound pubchem cid" but is a different compound. Included for completeness based on search results but not discussed in the article content as it's not a this compound protein.)

Data Table Example (Illustrative based on search findings):

Arabidopsis Genotype	This compound Treatment	SAR to P. parasitica	PR-1 Gene Expression	Micro-HR
Wild Type	+	Yes	Yes	Yes
nahG	+	No	No	Yes
nim1 (npr1)	+	No	No	Yes
eds1	+	No	Not specified in source	Not specified in source
ndr1	+	No	No	Yes

Characterization of this compound-Interacting Proteins

Identifying plant proteins that directly or indirectly interact with harpins is crucial for deciphering this compound signaling pathways. These interacting proteins are often involved in initiating or mediating the plant's response to this compound perception.

This compound-Binding Protein 1 (HrBP1) Studies

This compound-binding protein 1 (HrBP1) has been identified as a protein receptor for harpins, initially discovered in plant cell walls. plos.orgfrontiersin.org. HrBP1 is present in various plant species, including Arabidopsis thaliana, soybean, barley, tomato, rice, potato, wheat, and corn plos.org. Studies indicate that changes in the activation state of HrBP1 may be linked to alterations in its spatial structure, which can vary depending on the ligand plos.org.

Research suggests that activated HrBP1 can act upstream of several plant signaling pathways, including those mediated by salicylic acid (SA), jasmonic acid (JA), and ethylene (ET) plos.orgnih.gov. In the SA pathway, HrBP1 activation can up-regulate genes such as enhanced disease susceptibility 1, non-expressor of pathogenesis-related 1, pathogenesis-related protein-1a (PR-1a), pathogenesis-related protein-2, pathogenesis-related protein-5, and alternative oxidase frontiersin.orgnih.gov. Activation of the ethylene and jasmonic acid pathways by HrBP1 can lead to the activation of genes like PDF1.2 and Thi2.1 nih.gov. Furthermore, HrBP1 is thought to contribute to disease resistance by up-regulating a this compound-induced gene related to mitogen-activated protein kinase (MAPK) activity plos.orgnih.gov.

Interactions between HrBP1 and other plant proteins have also been investigated. For instance, Arabidopsis COPINE1 (CPN1), also known as BONZAI 1 (BON1), a negative regulator of defense responses, was found to interact with HrBP1 in yeast two-hybrid analysis and pull-down assays psu.edu. While fluorescence-tagged HrBP1 primarily localized to chloroplasts, trace amounts were observed along the plasma membrane, particularly after pathogen inoculation, suggesting a potential interaction site with CPN1 at the plasma membrane following infection psu.edu.

Studies have also explored the interaction of chemical compounds with HrBP1. For example, the amino-phosphonate derivative Q-R, an antiviral agent, was shown to increase the expression levels of HrBP1 and PR-1a genes in tobacco plants infected with Tobacco Mosaic Virus (TMV) frontiersin.orgnih.govresearchgate.net. In vitro studies using isothermal titration calorimetry and size-exclusion chromatography demonstrated that Q-R could bind to Escherichia coli-expressed HrBP1 protein and induce its assembly into oligomers with a dissociation constant of 1.19 µM frontiersin.orgnih.govresearchgate.net.

Other Putative Interactors

Beyond HrBP1, other plant proteins have been implicated in interacting with harpins. Plasma membrane intrinsic proteins (PIPs), a family of aquaporins, have been characterized as this compound interactors. Studies have shown that PIPs from Arabidopsis thaliana and Oryza sativa (rice) interact with Hpa1, a one-domain this compound from Xanthomonas oryzae pv. oryzae (Xoo) oup.com. Specifically, Hpa1 can interact with AtPIP1;4 in Arabidopsis plasma membranes and with OsPIP1;3 in a split-ubiquitin yeast two-hybrid system oup.com.

Another identified this compound-interacting protein is HIPM (HrpN-interacting protein in apple Malus), which contains a single transmembrane domain and associates with plant plasma membranes oup.com. HIPM was identified in studies involving HrpN, a one-domain this compound secreted by Erwinia amylovora oup.com.

Harpins themselves, such as HrpZ from Pseudomonas syringae, have been shown to interact with membrane lipids, specifically phosphatidic acid, and form pores in artificial lipid vesicles and vesicles prepared from Arabidopsis thaliana plasma membrane nih.gov. This suggests a direct interaction with the plant cell membrane as part of their function nih.gov.

Spectroscopic and Biochemical Analyses

Spectroscopic and biochemical analyses are widely used to investigate the cellular and molecular events triggered by this compound treatment in plants. These methods allow for the quantification of signaling molecules, ion fluxes, and metabolic changes that are part of the plant's response.

Analysis of Reactive Oxygen Species and Nitric Oxide

This compound treatment is known to induce the production of reactive oxygen species (ROS) and nitric oxide (NO) in various plant species apsnet.orgfrontiersin.orgoup.com. These molecules are important signaling components in plant defense responses and stomatal closure frontiersin.org.

Studies in Arabidopsis suspension cells treated with this compound from Pseudomonas syringae have shown accumulation of mitochondrial ROS and NO, associated with altered mitochondrial functions apsnet.org. Fluorescence microscopy has indicated co-localization of mitochondria and ROS generation following this compound treatment apsnet.org. Kinetic studies using fluorescent dyes in Arabidopsis thaliana guard cells treated with this compound revealed that the increase in ROS levels preceded that of NO frontiersin.org.

This compound-induced generation of ROS has been reported in Arabidopsis and tobacco apsnet.org. In grapevine cell cultures, this compound application led to a transient oxidative burst, suggesting that ROS act as a signal rather than solely as components of the cell death machinery researchgate.net. The timing of the oxidative burst can differ depending on the elicitor; for instance, this compound induced an earlier peak of ROS production compared to flg22 in Vitis rupestris cell cultures researchgate.net.

This compound also induces NO formation in plants apsnet.org. While Arabidopsis cells respond to this compound with NO generation, time course analyses suggest that NO generation might be a consequence of cellular decay rather than an initial response apsnet.org. However, other studies indicate that NO is a crucial factor in activating plant innate immunity responses sci-hub.se. A transcriptomic study in Phalaenopsis orchids treated with this compound revealed the activation of genes involved in nitric oxide generation sci-hub.seresearchgate.net.

The interplay between ROS and NO in this compound-induced responses is complex. This compound modulates plant gene expression, likely through its effects on ROS, NO, and jasmonic acid signaling pathways sci-hub.seresearchgate.net.

Quantification of Phytohormones and Secondary Metabolites

This compound treatment can influence the levels of phytohormones and the accumulation of secondary metabolites in plants, contributing to growth promotion, defense responses, and increased tolerance to stress oup.comresearchgate.netoup.com.

Transcriptomic studies have revealed that this compound application can activate the expression of genes involved in secondary metabolite production sci-hub.seresearchgate.net. This compound proteins are known to trigger defense responses by promoting the accumulation of secondary compounds mdpi.comresearchgate.net.

Research on grapevine callus cultures treated with different this compound concentrations demonstrated that this compound can significantly enhance the synthesis of anthocyanins and other phenolic compounds mdpi.comresearchgate.net. For instance, this compound concentrations of 1 and 10 ppm resulted in the highest anthocyanin accumulations, showing significant increases compared to control treatments mdpi.comresearchgate.net. This compound treatment also led to increased total phenolic content, total flavanol, and total flavonol levels in grapevine calluses mdpi.comresearchgate.net. The increase in secondary metabolites following this compound application may be associated with ROS production and the activation of cellular signaling pathways mdpi.com.

This compound has also been reported to stimulate the activity of phenylalanine ammonia (B1221849) lyase, a key enzyme in the biosynthesis of polyphenolic compounds such as gallic, caffeic, and chlorogenic acids scielo.brscielo.br. In hydroponically grown green lettuce, this compound treatment significantly increased phenolic content and antioxidant capacity scielo.brscielo.br. Chlorogenic acid was specifically identified as a phenolic compound that increased in response to this compound treatment in green lettuce scielo.br.

Regarding phytohormones, this compound treatment can lead to changes in their levels, including ethylene (ET), gibberellin (GA), salicylic acid (SA), and abscisic acid (ABA) oup.comresearchgate.netoup.com. These changes in phytohormone levels are associated with this compound-promoted growth enhancement and defense responses researchgate.netoup.com. For example, high levels of ABA and enhanced drought tolerance have been observed in this compound-treated Arabidopsis sci-hub.se. The ethylene signaling pathway is involved in this compound-induced resistance to insects and plant growth enhancement oup.comias.ac.in.

This compound can also modulate the accumulation of salicylic acid. Studies in Arabidopsis cells have shown that this compound induces rapid and sustained alkalization of the culture media, which corresponds with a reduction in SA associated with cells and an inhibition of SA uptake oup.com. This suggests that media alkalization induced by this compound is sufficient to modulate the kinetics of SA transport oup.com.

In Vitro and Ex Vivo Plant Culture Systems (e.g., suspension cultures, callus cultures)

In vitro and ex vivo plant culture systems, such as suspension and callus cultures, serve as valuable tools for investigating the cellular and molecular effects of this compound proteins, bypassing the complexity of the whole plant organism. These systems offer advantages including homogeneity of cell populations, availability of material, high growth rates, and reproducibility of conditions, making them suitable for analyzing complex physiological processes and producing secondary metabolites. researchgate.net Callus cultures, an unorganized mass of cells, can be initiated from explants and subsequently used to establish cell suspension cultures in liquid medium with continuous shaking. researchgate.net

Research utilizing these culture systems has demonstrated that this compound proteins can trigger defense responses and influence the accumulation of secondary metabolites. For instance, studies on grapevine callus cultures treated with different concentrations of this compound protein showed significant enhancements in the accumulation of phenolic compounds and anthocyanins. mdpi.comresearchgate.net Specifically, treatments with 1 and 10 ppm this compound resulted in the highest anthocyanin accumulations, showing approximately 1.95- and 1.87-fold increases compared to control treatments. mdpi.comresearchgate.net The total phenolic content also peaked at 1 ppm this compound treatment, exhibiting a 4.33-fold increase over the control. mdpi.comresearchgate.net Total flavanol levels increased by 2.25-fold with 1 and 10 ppm this compound concentrations. mdpi.com These findings suggest that this compound application in callus cultures can be optimized to enhance the production of valuable bioactive compounds. mdpi.comresearchgate.net

In Arabidopsis suspension cultures, this compound has been shown to trigger a cell death program, a key component of the hypersensitive disease resistance response. nih.govnih.gov This process involves the generation of reactive oxygen species (ROS), such as H₂O₂, which act as signaling molecules. nih.govnih.gov this compound also induces the expression of plant defense genes, including those encoding phenylalanine ammonia-lyase (PAL), glutathione (B108866) S-transferase (GST), and anthranilate synthase (ASA1). nih.govnih.gov Research indicates that this compound can initiate multiple signaling pathways, one leading to increased ROS generation and expression of PAL1 and GST mRNA, and another leading to increased GST and ASA1 expression independently of H₂O₂. nih.govnih.gov this compound treatment in Arabidopsis suspension cells also leads to rapid responses such as a decrease in mitochondrial membrane potential and ATP production, and the release of cytochrome C from mitochondria into the cytosol, suggesting mitochondrial inactivation. apsnet.org These findings highlight the complex cellular responses elicited by this compound in plant cell cultures.

Advanced Bioinformatic and Computational Approaches in this compound Research

Advanced bioinformatic and computational approaches play a crucial role in understanding the properties, functions, and interaction mechanisms of this compound proteins. These methods are essential for analyzing protein sequences, predicting structures, identifying functional domains, and modeling interactions with plant host factors.

Sequence analysis and structural prediction are fundamental bioinformatic applications in this compound research. Harpins are generally characterized by being acidic, hydrophilic, rich in glycine (B1666218) and serine, and lacking cysteine residues. nih.govresearchgate.net Bioinformatic analysis can predict the secondary and tertiary structures of harpins, revealing features such as alpha-helical and beta-strand domains. nih.govjmb.or.kr For example, predicted structures of HpaXpm, a novel this compound from Xanthomonas phaseoli pv. manihotis, suggest the presence of two beta-strand domains and two major alpha-helical domains. nih.gov Secondary structure prediction tools like PSIPRED are utilized to analyze the structural characteristics of different harpins. apsnet.org

Computational approaches, particularly molecular docking and molecular dynamics simulations, are employed to study the interaction between harpins and plant proteins. These methods help to uncover the structural basis of this compound-plant interactions. Studies have investigated the interaction between harpins, such as HrpZ from Pseudomonas syringae pv. syringae or Hpa1 from Xanthomonas oryzae pv. oryzae, and plant aquaporins like Arabidopsis AtPIP1;3 or rice OsPIP1;3. ijplantenviro.comresearchgate.netresearchgate.netnih.gov Molecular docking tools like ZDOCK are used to predict protein-protein interaction interfaces and identify interacting residues and binding hot spots. ijplantenviro.comresearchgate.netresearchgate.net Molecular dynamics simulations, using tools such as WEBGRO, are then performed to assess the stability of the predicted docked complexes and understand the dynamics of the interaction at an atomic level. ijplantenviro.comresearchgate.netresearchgate.netnih.gov These in silico analyses provide insights into the functional association between harpins and host proteins, aiding in the understanding of this compound-induced signaling responses. ijplantenviro.comresearchgate.net

Bioinformatics also contributes to identifying potential functional regions within this compound proteins. For instance, studies have mapped regions responsible for protein oligomerization, lipid interactions, and plant defense induction in harpins like HrpZ. nih.gov Computational predictions can suggest that unstructured regions, rich in glycine and serine, might act as flexible linkers between functional domains, facilitating different molecular interactions. nih.gov

Furthermore, computational systems biology approaches are being applied to analyze complex biological networks involved in plant-microbe interactions, where harpins play a role. nih.govfrontiersin.org These approaches can help in reconstructing gene regulatory networks and protein interaction networks to understand the downstream effects of this compound perception in plants. nih.gov While not exclusively focused on harpins, computational methods for analyzing protein aggregation and predicting non-canonical DNA/RNA structures like hairpins are also relevant in broader biological contexts and utilize similar bioinformatic principles. aip.orgresearchgate.netoup.com

Future Directions in Harpin Research

Deeper Elucidation of Receptor-Ligand Interactions and Specificity

A key area for future research is the comprehensive elucidation of the interactions between harpin proteins and their plant receptors. This compound-binding protein 1 (HrBP1) has been identified as a protein receptor for this compound, located in the plant cell wall. frontiersin.orgnih.gov Understanding the precise binding sites, the structural changes that occur upon binding, and the factors that determine the specificity of these interactions is crucial. acs.orgnih.gov Research utilizing techniques such as protein-protein docking and structural analyses can provide insights into the molecular interface between harpins and their receptors. acs.orgnih.govresearchgate.net Further studies are needed to identify additional potential receptors and co-receptors involved in this compound perception and to understand how variations in this compound structure among different bacterial species influence receptor binding and downstream plant responses. researchgate.net

Advanced Understanding of Signal Transduction Networks and Cross-Talk Specificity

Upon binding to receptors, harpins trigger complex signal transduction cascades within plant cells. These pathways involve rapid changes in ion fluxes, the generation of reactive oxygen species (ROS), and the activation of protein phosphorylation, including mitogen-activated protein kinases (MAPKs) such as AtMPK4 and AtMPK6. ontosight.ainih.gov Harpins are known to activate multiple signaling pathways, including those involving salicylic (B10762653) acid (SA), ethylene (B1197577) (ET), and jasmonic acid (JA), and there is evidence of cross-talk between these pathways. preprints.orgmdpi.comoup.comfrontiersin.orgnih.gov Future research will focus on mapping the complete network of signaling events initiated by different harpins, understanding the specific roles of various signaling components, and deciphering how cross-talk between pathways is regulated to produce diverse physiological outcomes like defense responses and growth promotion. oup.comnih.gov Techniques like transcriptomics and proteomics can help to identify the genes and proteins involved in these complex networks. researchgate.net

Engineering of this compound Variants for Targeted Physiological Effects

The ability of harpins to induce multiple beneficial effects suggests the potential for engineering this compound variants with enhanced or targeted activities. Research has already shown that specific fragments of this compound proteins can be more effective than the full-length protein in inducing certain responses, such as plant growth enhancement and resistance to pathogens and insects. oup.comresearchgate.net Identifying key functional regions within this compound proteins that are responsible for specific effects is an important step. nih.gov Future directions include using site-directed mutagenesis and other protein engineering techniques to create this compound variants with improved efficacy in inducing desired traits, such as enhanced disease resistance against specific pathogens, increased tolerance to abiotic stresses like drought and salinity, or optimized plant growth promotion in particular crops. oup.comresearchgate.netresearchgate.netresetagri.in This could involve modifying amino acid sequences to enhance receptor binding, modulate signaling pathway activation, or improve protein stability and delivery.

Exploration of this compound Effects in Diverse Plant Species and Ecosystems

While this compound effects have been studied in various plant species, there is a need for broader exploration across diverse plant species and ecosystems. ontosight.aiapsnet.orgnih.govnih.govresearchgate.netresearchgate.netmdpi.comresetagri.infrontiersin.orgnih.govacs.orgnih.govnih.govnih.govscite.airesearchgate.netresearchgate.netresearchgate.netcore.ac.ukmdpi.comox.ac.uknih.govunpak.ac.idresearchgate.net Plant responses to this compound can vary depending on the species and even the cultivar. researchgate.netmdpi.com Future research should investigate the efficacy of different harpins and engineered variants in a wider range of agriculturally important crops, as well as in non-agricultural plant species to understand their ecological impact. Studies in diverse ecosystems, including different soil types, climates, and microbial communities, are necessary to assess the consistency and predictability of this compound-induced responses under varying environmental conditions. researchgate.netox.ac.ukresearchgate.netnih.govfrontiersin.org This will involve field trials and ecological studies to evaluate the performance of this compound-based products in real-world settings and to understand their interactions with the plant microbiome. bohrium.com

Integration of this compound-Induced Responses in Sustainable Agricultural Strategies

Harpins hold significant promise for integration into sustainable agricultural practices. resetagri.inscite.aicore.ac.ukresearchgate.net Future research will focus on developing strategies for effectively incorporating this compound-based products into integrated pest management (IPM) programs and sustainable crop production systems. This includes optimizing application methods and timing to maximize beneficial effects while minimizing potential off-target impacts. Research is needed to evaluate the compatibility of this compound applications with other sustainable practices, such as the use of beneficial microbes or biopesticides. researchgate.net Furthermore, studies on the economic viability and environmental impact of using this compound-based products on a large scale are essential for their successful adoption in sustainable agriculture. resetagri.inresearchgate.net This involves assessing their contribution to reduced pesticide use, improved crop yields, and enhanced plant resilience to environmental challenges. researchgate.netresearchgate.netresetagri.in

Development of Novel Research Tools and Methodologies for this compound Studies

Advancing this compound research requires the development and application of novel research tools and methodologies. This includes sophisticated imaging techniques to visualize receptor-ligand interactions and signal transduction events in living plants. nih.govunpak.ac.ideuacademic.orgroutledge.com The application of 'omics' technologies, such as genomics, transcriptomics, proteomics, and metabolomics, will be crucial for comprehensive analyses of plant responses to this compound at the molecular level. researchgate.netcore.ac.uk Furthermore, the development of advanced bioinformatics tools and computational modeling approaches can aid in predicting this compound function based on sequence and structural information, analyzing complex signaling networks, and designing engineered this compound variants. acs.orgnih.govresearchgate.net Novel methods for high-throughput screening of this compound variants for desired activities and for evaluating their performance in different plant species and conditions will also accelerate research progress. nih.govunpak.ac.ideuacademic.orgroutledge.com